
Methyl 4-fluoro-3-nitrobenzoate: A Technical
Safety and Handling Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Methyl 4-fluoro-3-nitrobenzoate

Cat. No.: B1588446 Get Quote

This document provides a comprehensive overview of the material safety data for Methyl 4-
fluoro-3-nitrobenzoate (CAS No. 329-59-9), intended for researchers, scientists, and

professionals in drug development. It consolidates critical safety information, handling

protocols, and physical properties to ensure safe laboratory practices.

Section 1: Chemical Identification
Identifier Value

Chemical Name Methyl 4-fluoro-3-nitrobenzoate

Synonyms 4-Fluoro-3-nitrobenzoic Acid Methyl Ester

CAS Number 329-59-9[1][2][3][4][5]

Molecular Formula C₈H₆FNO₄[2][4][5][6]

Molecular Weight 199.14 g/mol [2][4][5][6]

Chemical Structure
(See structural information from PubChem CID

5219721)[2]

Section 2: Hazard Identification
Methyl 4-fluoro-3-nitrobenzoate is classified as a hazardous chemical.[1] The primary

hazards are related to skin, eye, and respiratory irritation.
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GHS Classification Summary

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[1]

[7]

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation[7][8]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[1][7][8]

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[2]

Signal Word: Warning[1][6]

Pictograms:

alt text

Precautionary Statements:

Prevention: Wash hands and any exposed skin thoroughly after handling.[1] Wear protective

gloves, clothing, eye, and face protection.[1][7] Avoid breathing dust, fume, gas, mist, vapors,

or spray.[1] Use only outdoors or in a well-ventilated area.[1][7]

Response: Specific procedures for skin, eye, and inhalation exposure are detailed in Section

4.

Storage: Store in a well-ventilated place and keep the container tightly closed.[1][7] Store

locked up.[1][7]

Disposal: Dispose of contents/container to an approved waste disposal plant.[1]

Section 3: Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of Methyl 4-fluoro-3-
nitrobenzoate.
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Property Value Source

Physical State Solid, Powder [1][9]

Appearance
No information available to

Light yellow
[1][9]

Odor No information available [1]

Melting Point/Range 56 - 59 °C / 132.8 - 138.2 °F [1]

Boiling Point/Range 109 °C / 228.2 °F @ 1 mmHg [1]

Flash Point > 110 °C / > 230 °F [1]

Solubility
Soluble in ethanol, ether, and

methanol. Insoluble in water.
[3][8]

Section 4: Experimental Protocols: Safety and First
Aid
Detailed methodologies for emergency response are critical for laboratory safety.

First-Aid Measures Workflow

This diagram outlines the decision-making process for providing first aid after an exposure

incident.
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Exposure Event

Immediate Assessment

First-Aid Actions

Medical Attention

Exposure Occurs
(Skin, Eyes, Inhalation, Ingestion)

Assess Exposure Type

Skin Contact:
Wash with plenty of soap and water for at least 15 mins.

Skin

Eye Contact:
Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to do. Continue rinsing.

Eyes

Inhalation:
Remove victim to fresh air.

Keep at rest in a comfortable breathing position.

Inhalation

Ingestion:
Clean mouth with water and drink plenty of water afterwards.

Do NOT induce vomiting.

Ingestion

Seek Medical
Attention?

Call a physician or
POISON CENTER

if symptoms persist or if unwell.

Yes

Click to download full resolution via product page

Caption: First-aid response workflow for different exposure routes.

Detailed First-Aid Protocols:
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Eye Contact: Immediately rinse with plenty of water, including under the eyelids, for at least

15 minutes.[1] If irritation persists, it is crucial to get medical advice/attention.[1]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.[1]

If skin irritation occurs, seek medical advice.[1] Contaminated clothing should be removed

and washed before reuse.[1]

Inhalation: Move the individual to fresh air.[1] If the person is not breathing, provide artificial

respiration.[5] If symptoms occur, get medical attention.[1]

Ingestion: Do not induce vomiting.[10] Clean the mouth with water and then drink plenty of

water.[1] Seek medical attention if symptoms occur.[1]

Section 5: Experimental Protocols: Fire-Fighting
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[5]

Specific Hazards: During a fire, hazardous decomposition products such as carbon

monoxide (CO), carbon dioxide (CO₂), nitrogen oxides (NOx), and hydrogen fluoride may be

produced.[1]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

with pressure-demand (MSHA/NIOSH approved or equivalent) and full protective gear.[1][9]

Section 6: Experimental Protocols: Accidental
Release
This workflow details the procedural steps for safely managing a spill of Methyl 4-fluoro-3-
nitrobenzoate.
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Initial Response

Containment & Cleanup

Disposal

Spill Occurs

Ensure Adequate Ventilation
Evacuate Personnel to Safe Areas

Wear Personal Protective Equipment
(Gloves, Goggles, Respirator)

Prevent further leakage or spillage if safe to do so.
Do not let product enter drains.

Sweep up and shovel.
Avoid dust formation.

Keep in suitable, closed containers for disposal.

Dispose of contents/container to an
approved waste disposal plant.
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Exposure Risk Assessment

Required Controls & PPE

Potential for Exposure

Engineering Controls:
Ensure eyewash stations and safety showers

are close to the workstation.
Use in a well-ventilated area.

Eye/Face Protection:
Wear safety glasses with side-shields (or goggles).

Conforming to EN166 or NIOSH standards.

Skin and Body Protection:
Wear appropriate protective gloves and clothing

to prevent skin exposure.

Respiratory Protection:
Use a NIOSH/MSHA or European Standard EN 149
approved respirator if exposure limits are exceeded

or irritation is experienced.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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